N1-(2,4-dimethylphenyl)-N2-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,4-dimethylphenyl)-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]oxamide
• InChI: InChI=1S/C21H20FN3O2S/c1-13-6-7-18(14(2)10-13)25-20(27)19(26)23-9-8-17-12-28-21(24-17)15-4-3-5-16(22)11-15/h3-7,10-12H,8-9H2,1-2H3,(H,23,26)(H,25,27)
• InChI Key: SCSOSDINHACRNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=O)NCCC2=CSC(=N2)C3=CC(=CC=C3)F)C
• Molecular Formula: C21H20FN3O2S
• Molecular Weight: 397.5 g/mol
• CAS No.: 895784-67-5

Description

N1-(2,4-dimethylphenyl)-N2-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H20FN3O2S and its molecular weight is 397.47. The purity is usually 95%.
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Scientific Research Applications

Neuropharmacological Applications

Research has shown that compounds similar to N1-(2,4-dimethylphenyl)-N2-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)oxalamide, particularly those targeting orexin receptors, can significantly impact compulsive behaviors and eating disorders. The study by Piccoli et al. (2012) explores the role of orexin-1 receptor mechanisms in compulsive food consumption, highlighting the potential of orexin receptor antagonists as novel pharmacological treatments for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Anticancer and Antimicrobial Research

Fang et al. (2016) have synthesized novel α-aminophosphonate derivatives with a focus on discovering new anticancer agents. These compounds showed moderate to high levels of antitumor activities against various cancer cell lines, indicating the potential of this compound derivatives in cancer research (Fang et al., 2016).

Environmental Science Applications

The detection of herbicides and their degradation products in natural water showcases the environmental application of related compounds. Zimmerman et al. (2002) developed methods for analyzing dimethenamid and flufenacet, along with their degradates in surface water samples, demonstrating the use of similar chemical analyses for environmental monitoring (Zimmerman et al., 2002).

Material Science and Optical Applications

Kariuki et al. (2021) synthesized and characterized isostructural compounds with potential applications in material science, particularly in the development of novel materials with specific optical properties (Kariuki et al., 2021).